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Introduction

Moscovium (Mc), element 115, is a synthetic, superheavy element first synthesized in 2003 by
a joint team of Russian and American scientists at the Joint Institute for Nuclear Research
(JINR) in Dubna, Russia.[1][2][3] Like all superheavy elements, Moscovium is not naturally
occurring and is produced in particle accelerators through nuclear fusion reactions.[2][4] Due to
its extreme radioactivity and short half-life, its applications are currently limited to scientific
research, offering insights into the properties of superheavy nuclei and the limits of the periodic
table.[5] The production of Moscovium is a complex process with an extremely low probability,
making the calculation and experimental determination of its production cross-section a critical
aspect of its study. The production cross-section is a measure of the likelihood of a specific
nuclear reaction occurring.

This document provides an overview of the theoretical and experimental methodologies for
calculating and measuring the production cross-section of Moscovium, with a focus on the most
common production reaction: the bombardment of an americium-243 target with a calcium-48
beam.

Theoretical Framework for Production Cross-
Section Calculation
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The production of superheavy elements like Moscovium is a multi-step process, and theoretical
models are essential for predicting the optimal conditions for their synthesis. The overall
production cross-section is a product of the probabilities of these steps:

o Capture: The projectile and target nuclei must overcome the Coulomb barrier and come into
contact.

e Fusion: The combined system must evolve from a dinuclear configuration into a single,
compound nucleus.

o Survival: The excited compound nucleus must de-excite by emitting neutrons and gamma
rays, rather than fissioning.

Several theoretical models are employed to calculate the cross-sections of these processes,
including the Fusion-by-Diffusion (FBD) model and the dinuclear system model. These models
take into account various nuclear properties such as nuclear shape, potential energy surfaces,
and fission barriers to estimate the probability of each step.

A simplified representation of the logical relationship for calculating the production cross-
section is shown below:
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Caption: Logical workflow for the production of a Moscovium isotope.

Experimental Protocol for Moscovium Production
and Cross-Section Measurement

The experimental synthesis of Moscovium is a challenging endeavor that requires highly
specialized equipment and expertise. The following protocol outlines the key steps involved in
the production of Moscovium via the 243Am(48Ca, xn)291-xMc reaction and the measurement
of its production cross-section.

Target Preparation

The production of a suitable target is a critical first step. Americium-243 is a radioactive actinide
that must be handled in specialized facilities.

o Material: High-purity 243Am oxide (AmQO?2).
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» Backing: Thin titanium (Ti) foil (typically a few micrometers thick).

» Deposition Method: Molecular plating is a common technique used to create a uniform layer
of the actinide material onto the backing foil. This method offers high deposition yields, which
is crucial when working with rare and expensive isotopes.

o Target Configuration: The targets are often arranged on a rotating wheel to withstand the
intense ion beam.

lon Beam Acceleration

A beam of 48Ca ions is produced and accelerated to a specific energy.
e lon Source: An ion source generates the 48Ca ions.

e Accelerator: A cyclotron, such as the DC280 cyclotron at the Superheavy Element Factory in
Dubna, is used to accelerate the 48Ca ions to energies typically in the range of 230-260
MeV.[6] The precise beam energy is crucial for optimizing the production of specific
Moscovium isotopes.

Irradiation and Nuclear Reaction

The accelerated 48Ca beam is directed onto the 243Am target.
e Beam Intensity: High beam intensities are required to maximize the number of fusion events.

e Reaction: The 48Ca projectiles fuse with the 243Am target nuclei, forming a highly excited
compound nucleus of 291Mc.

o Evaporation Channels: The excited compound nucleus de-excites by evaporating a specific
number of neutrons (x), leading to the formation of different Moscovium isotopes (e.g.,
288Mc via the 3n channel, 287Mc via the 4n channel).

Separation and Identification of Reaction Products

The newly formed Moscovium atoms must be separated from the unreacted beam particles
and other reaction byproducts. This is achieved using a gas-filled recoil separator.
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e Dubna Gas-Filled Recoil Separator (DGFRS-2): This is a state-of-the-art separator that
utilizes magnetic fields to separate the reaction products based on their mass-to-charge
ratio. The separator is filled with a low-pressure gas (e.g., hydrogen or helium), which helps
to average the charge states of the recoiling ions, thereby increasing the separator's
efficiency.

e Components: The DGFRS-2 consists of a series of quadrupole magnets for focusing the ion
beam and a dipole magnet for separating the ions.

Detection and Data Analysis

The separated Moscovium atoms are implanted into a detector system where their decay is
observed.

o Detector System: The detector system at the focal plane of the separator typically includes:

o Multi-wire proportional chambers: These detectors are used to distinguish between
incoming particles from the separator.

o Double-sided silicon strip detectors (DSSSDs): The Moscovium atoms are implanted into
these detectors. The subsequent alpha decay of the Moscovium and its daughter nuclei is
measured by these detectors, providing information on the decay energy and time.

o Decay Chain Identification: Moscovium isotopes are identified by their characteristic alpha
decay chains. For example, 288Mc decays to Nihonium-284, which then decays to
Roentgenium-280, and so on. By correlating the position, time, and energy of these decay
events, a decay chain can be reconstructed, confirming the production of a specific
Moscovium isotope.

The experimental workflow for the production and identification of Moscovium is illustrated in
the following diagram:
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Caption: Experimental workflow for the synthesis and identification of Moscovium.

Cross-Section Calculation from Experimental Data

The production cross-section (o) is calculated using the following formula:
O=N/(I*T*t)

Where:

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1246206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

N: Number of observed Moscovium decay chains.

I: Beam intensity (number of projectiles per unit time).

T: Target thickness (number of target atoms per unit area).

t: Irradiation time.

Quantitative Data Summary

The following table summarizes the experimentally measured production cross-sections for
various Moscovium isotopes from the 243Am + 48Ca reaction.

Reaction Moscovium o Measured
Beam Energy Excitation .
Channel Isotope Cross-Section
. (MeV) Energy (MeV)
(Evaporation) Produced (pb)
2n 289Mc ~239 ~33 ~1
17.1 +6.3/-4.7[7]
3n 288Mc ~242 ~36
[8][°]
4n 287Mc ~250 ~45 ~1
5n 286Mc ~259 - ~0.5

Note: Cross-section values can vary between different experiments and are subject to
statistical and systematic uncertainties. The value for the 3n channel represents a recent, high-
statistics measurement.

Conclusion

The calculation and experimental measurement of the production cross-section of Moscovium
are fundamental to advancing our understanding of superheavy elements. The synergy
between theoretical modeling and sophisticated experimental techniques, such as those
employed at the Superheavy Element Factory in Dubna, continues to push the boundaries of
nuclear science. The protocols and data presented here provide a comprehensive overview for
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researchers and scientists interested in the synthesis and study of the heaviest elements in the
periodic table.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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